6-chloro-3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}-4H-chromen-4-one

• IUPAC Name: 6-chloro-3-[[4-(4-chlorophenyl)piperazin-1-yl]methyl]chromen-4-one
• InChI: InChI=1S/C20H18Cl2N2O2/c21-15-1-4-17(5-2-15)24-9-7-23(8-10-24)12-14-13-26-19-6-3-16(22)11-18(19)20(14)25/h1-6,11,13H,7-10,12H2
• InChI Key: BMRYSCVEOLCIDC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=COC3=C(C2=O)C=C(C=C3)Cl)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H18Cl2N2O2
• Molecular Weight: 389.3 g/mol

Description

6-chloro-3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}-4H-chromen-4-one is a chemical compound that belongs to the class of chromenones. It has been studied extensively due to its potential therapeutic applications in various medical conditions.

Mechanism of Action

The exact mechanism of action of 6-chloro-3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}-4H-chromen-4-one is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in inflammation, cancer, and neurodegeneration.
Biochemical and Physiological Effects:
Studies have shown that 6-chloro-3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}-4H-chromen-4-one has a variety of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer cell growth, and improve cognitive function in animal models. It has also been shown to have anxiolytic effects and to reduce symptoms of depression.

Advantages and Limitations for Lab Experiments

One advantage of using 6-chloro-3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}-4H-chromen-4-one in lab experiments is that it has been extensively studied and its properties are well understood. However, one limitation is that it may not be readily available in some countries due to restrictions on its use.

Future Directions

There are several future directions for research on 6-chloro-3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}-4H-chromen-4-one. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in the treatment of cancer. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis of 6-chloro-3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}-4H-chromen-4-one involves the reaction of 4-(4-chlorobenzyl)piperazine with 6-chloro-4H-chromen-4-one in the presence of a base. The reaction takes place in a solvent such as ethanol or methanol, and the product is obtained by purification through recrystallization.

Scientific Research Applications

6-chloro-3-{[4-(4-chlorophenyl)-1-piperazinyl]methyl}-4H-chromen-4-one has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-anxiety properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.